2-(Difluoromethyl)imidazo[1,5-a]pyrimidine-6-carboxylic acid

• Molecular Formula: C8H5F2N3O2
• Molecular Weight: 213.14 g/mol
• IUPAC Name: 2-(difluoromethyl)imidazo[1,5-a]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C8H5F2N3O2/c9-6(10)4-1-2-13-5(12-4)3-11-7(13)8(14)15/h1-3,6H,(H,14,15)
• InChI Key: RQSUQORISLVJCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CN=C2C(=O)O)N=C1C(F)F

Description

2-(Difluoromethyl)imidazo[1,5-a]pyrimidine-6-carboxylic acid is a fused heterocyclic building block designed for advanced medicinal chemistry and drug discovery research. This compound features a carboxylic acid functional group, offering a versatile handle for synthetic modification through amide coupling or esterification reactions to create targeted molecular libraries. The imidazo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, known for its ability to mimic purine structures and interact with a wide range of biological targets, particularly protein kinases . The strategic incorporation of a difluoromethyl group at the 2-position can significantly influence the molecule's electronic properties, metabolic stability, and membrane permeability, making it a valuable asset in lead optimization campaigns. While specific biological data for this exact molecule may be limited, its structural framework is highly relevant for the development of potential protein kinase inhibitors (PKIs) . Kinases are critical regulators of cell signaling and are prominent therapeutic targets in oncology, with pyrazolo[1,5-a]pyrimidine-based inhibitors showing promise against targets like EGFR, B-Raf, and MEK in cancers such as non-small cell lung cancer (NSCLC) and melanoma . Researchers can utilize this high-quality intermediate to synthesize novel compounds for screening against these and other enzymatic targets, investigating mechanisms of action such as ATP-competitive inhibition . This product is intended for use in hit-to-lead studies, structure-activity relationship (SAR) exploration, and the synthesis of more complex bioactive molecules. For Research Use Only. Not intended for diagnostic or therapeutic purposes.

Preparation Methods

Cyclocondensation of Amino-heterocycles with Enaminones or Aldehydes

One of the prominent methods involves cyclocondensation reactions between amino-heterocycles (such as aminoimidazoles or imidazoles) and aldehyde derivatives under controlled conditions, often employing transition metal catalysis.

Key Procedure:

• Starting materials: Aminoimidazoles or imidazoles, aldehyde derivatives (e.g., 2-phenylacetaldehyde)
• Catalysts: Palladium(II) chloride (PdCl₂), Copper(II) chloride (CuCl₂), or other transition metals
• Base: Potassium carbonate (K₂CO₃), sodium bicarbonate (NaHCO₃)
• Solvent: Toluene, acetonitrile, or dimethylformamide (DMF)
• Conditions: Elevated temperatures (80–150°C), often in sealed tubes to prevent evaporation

Example:

A study reports the synthesis of imidazo[1,5-a]pyrimidines via a tandem reaction of amine and aldehyde derivatives catalyzed by PdCl₂. The optimal conditions involved toluene as solvent at 80°C, yielding the fused heterocycle in up to 80% yield (see).

Metal-Catalyzed Cyclization Strategies

Recent advances include the use of palladium-catalyzed cyclization reactions, which facilitate the formation of the imidazo[1,5-a]pyrimidine core with high efficiency and selectivity.

Research Findings:

• Catalyst: PdCl₂ proved superior among various palladium salts
• Reaction conditions: Reactions performed at 80°C in toluene with K₂CO₃ as base
• Yield: Up to 80% for target compounds
• Mechanism: Involves oxidative addition, cyclization, and subsequent aromatization steps

This approach allows for the incorporation of diverse substituents at the 6-position, including carboxylic acids and fluorinated groups, by selecting appropriate aldehyde or precursor derivatives.

Functionalization of Pre-formed Heterocycles

Post-synthesis Carboxylation and Difluoromethylation

Once the imidazo[1,5-a]pyrimidine core is synthesized, functionalization at the 6-position can be achieved through:

• Electrophilic substitution: Using reagents like chloroformates or halogenating agents
• Nucleophilic substitution: Introducing difluoromethyl groups via reagents such as difluoromethyl zinc or difluoromethyl iodide

Example:

A recent method involves the use of electrophilic fluorinating agents to introduce the difluoromethyl group at the 6-position of the heterocycle, followed by oxidation to convert the methyl group into a carboxylic acid.

Multistep Synthesis Pathways

Sequential Cyclization and Functional Group Transformation

A multistep approach includes:

• Step 1: Construction of the imidazo[1,5-a]pyrimidine core via cyclization of suitable precursors
• Step 2: Introduction of the difluoromethyl group through nucleophilic substitution
• Step 3: Oxidation to form the carboxylic acid at the 6-position

This pathway offers flexibility to modify the substituents and optimize yields.

Data Summary and Comparative Table

Methodology	Starting Materials	Catalysts/Reagents	Conditions	Yield	Remarks
Cyclocondensation of amino-heterocycles with aldehydes	Aminoimidazoles, aldehydes	PdCl₂, K₂CO₃	80°C, toluene	80%	High efficiency, versatile
Palladium-catalyzed cyclization	Imidazoles, aldehydes	PdCl₂, K₂CO₃	80°C, toluene	75–80%	Suitable for diverse substituents
Post-synthesis difluoromethylation	Pre-formed heterocycle	Difluoromethylating agents	Room to 80°C	Variable	Enables fluorination at specific positions
Multistep synthesis with oxidation	Sequential reactions	Various oxidants	80–150°C	50–70%	Flexible but labor-intensive

Research Findings and Notes

• The palladium-catalyzed cyclization method has been highlighted as the most efficient, operating under mild conditions with high yields and broad substrate scope.
• The use of transition metal catalysis (especially PdCl₂) is critical for achieving regioselectivity and functional group tolerance.
• Recent studies emphasize the importance of oxidative halogenation for introducing halogenated derivatives, which can be further functionalized to obtain the target carboxylic acid.

Chemical Reactions Analysis

Types of Reactions

2-(Difluoromethyl)imidazo[1,5-a]pyrimidine-6-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the difluoromethyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents like tetrahydrofuran (THF) or ethanol.

Substitution: Sodium methoxide, potassium tert-butoxide; reactions are conducted in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield difluoromethyl-imidazo[1,5-a]pyrimidine-6-carboxylic acid derivatives with additional oxygen-containing functional groups, while reduction may lead to the formation of difluoromethyl-imidazo[1,5-a]pyrimidine-6-carboxylic acid derivatives with reduced functional groups.

Scientific Research Applications

2-(Difluoromethyl)imidazo[1,5-a]pyrimidine-6-carboxylic acid has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly as a nonbenzodiazepine GABA receptor agonist and p38 mitogen-activated protein kinase inhibitor for the treatment of rheumatoid arthritis.

Industry: Utilized in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-(Difluoromethyl)imidazo[1,5-a]pyrimidine-6-carboxylic acid involves its interaction with specific molecular targets and pathways. For example, as a nonbenzodiazepine GABA receptor agonist, it binds to the GABA receptor and enhances its inhibitory effects, leading to anxiolytic and sedative effects . As a p38 mitogen-activated protein kinase inhibitor, it inhibits the activity of this kinase, thereby reducing inflammation and pain associated with rheumatoid arthritis .

Comparison with Similar Compounds

Key Structural Differences:

Compound Name	Core Structure	Position 2 Substituent	Position 6 Substituent	Key Features
2-(Difluoromethyl)imidazo[1,5-a]pyrimidine-6-carboxylic acid	Imidazo[1,5-a]pyrimidine	-CF₂H	-COOH	High metabolic stability, polar functional group
2-(4-Isopropoxyphenyl)-7-oxo-...pyrimidine-6-carboxylic acid ()	Triazolo[1,5-a]pyrimidine	4-Isopropoxyphenyl	-COOH	23x more potent xanthine oxidase inhibitor than allopurinol
2,7-Dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid ()	Pyrazolo[1,5-a]pyrimidine	-CH₃	-COOH	Improved lipophilicity; molecular weight = 191.19 g/mol
7-Amino-2-cyclobutyltriazolo[1,5-a]pyrimidine-6-carboxylic acid ()	Triazolo[1,5-a]pyrimidine	Cyclobutyl	-COOH	Amino group enhances solubility; MW = 233.23 g/mol

Analysis :

• Core Heterocycle : The imidazo[1,5-a]pyrimidine core differs from triazolo and pyrazolo analogs in nitrogen placement, affecting electron distribution and binding affinity .
• Position 6 Carboxylic Acid : Common across all analogs, this group is critical for solubility and interaction with enzymatic active sites (e.g., xanthine oxidase in ).

Antiproliferative and Antimicrobial Activity:

• Triazolo[1,5-a]pyrimidine-6-carboxylic acid derivatives (): Exhibited 92% growth inhibition of Mycobacterium tuberculosis H37Rv at 6.25 μg/mL, comparable to rifampicin. Substituted analogs showed MIC values as low as 0.39 μg/mL .

Enzyme Inhibition:

• 2-(4-Isopropoxyphenyl)triazolo[1,5-a]pyrimidine-6-carboxylic acid (): IC₅₀ = 0.12 μM against xanthine oxidase, 23x more potent than allopurinol. The isopropoxy group likely enhances hydrophobic interactions .
• Target Compound: The difluoromethyl group could mimic allopurinol’s binding mode but with improved selectivity due to fluorine’s electronegativity.

Physicochemical Properties

Property	Target Compound (Estimated)	2,7-Dimethylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid ()	7-Amino-2-cyclobutyltriazolo[1,5-a]pyrimidine-6-carboxylic acid ()
Molecular Weight (g/mol)	~220 (C₉H₇F₂N₃O₂)	191.19	233.23
Solubility	Moderate (polar -COOH)	Low (alkyl substituents)	High (amino group)
LogP	~1.5 (CF₂H increases lipophilicity)	1.8	0.9

Note: The carboxylic acid group in all analogs ensures moderate aqueous solubility, while alkyl/aryl substituents modulate lipophilicity .

Biological Activity

2-(Difluoromethyl)imidazo[1,5-a]pyrimidine-6-carboxylic acid is a heterocyclic compound that has attracted significant attention due to its diverse biological activities and potential therapeutic applications. This compound features a difluoromethyl group and a carboxylic acid moiety, which contribute to its unique chemical properties and biological interactions.

• Molecular Formula : C$_8$H$_5$F$_2$N$_3$O$_2$
• Molecular Weight : 213.14 g/mol
• CAS Number : 2059944-33-9

Biological Activities

The biological activity of 2-(difluoromethyl)imidazo[1,5-a]pyrimidine-6-carboxylic acid has been explored in various studies, revealing its potential as a therapeutic agent in multiple areas:

1. GABA Receptor Modulation

Research indicates that this compound acts as a GABA receptor agonist, enhancing the inhibitory effects of GABA neurotransmission. This property suggests potential therapeutic benefits for anxiety disorders and other neurological conditions.

2. Anticancer Properties

The compound's structure allows for interactions with various biological targets, which may lead to anticancer effects. Preliminary studies have shown that imidazopyrimidine derivatives exhibit significant cytotoxicity against several cancer cell lines, indicating that 2-(difluoromethyl)imidazo[1,5-a]pyrimidine-6-carboxylic acid may also possess similar properties .

3. Antimicrobial Activity

Preliminary investigations have suggested that this compound may exhibit antimicrobial activity against certain bacterial strains. The imidazopyrimidine scaffold is known for its broad-spectrum antimicrobial properties, which could be extended to include this specific derivative .

Structure-Activity Relationship (SAR)

The unique structural features of 2-(difluoromethyl)imidazo[1,5-a]pyrimidine-6-carboxylic acid influence its biological activity. The difluoromethyl group enhances lipophilicity and may improve binding affinity to biological targets compared to other related compounds. A comparative analysis with similar compounds is presented below:

Compound Name	Molecular Formula	Molecular Weight	Unique Features
2-(Trifluoromethyl)imidazo[1,5-a]pyrimidine-8-carboxylic acid	C$_9$H$_6$F$_3$N$_3$O$_2$	245.16 g/mol	Contains a trifluoromethyl group at position 2
7-(Difluoromethyl)-5-methyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid	C$_8$H$_10$F$_2$N$_4$O$_2$	232.19 g/mol	Features a tetrahydro-triazole structure
6-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid	C$_8$H$_7$N$_3$O$_2$	177.16 g/mol	Contains a pyrazole ring instead of imidazole

Case Studies

Recent studies have highlighted the pharmacological potential of imidazopyrimidine derivatives:

• Study on Anticancer Activity : A study reported that derivatives similar to 2-(difluoromethyl)imidazo[1,5-a]pyrimidine exhibited IC50 values in the low micromolar range against various cancer cell lines such as MCF-7 and HepG2 .
• GABAergic Effects : In vivo studies demonstrated that compounds with similar structures improved anxiety-like behaviors in animal models by modulating GABAergic transmission .